![molecular formula C24H25F2NO4 B6210166 (2R)-3-(4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 2272629-10-2](/img/no-structure.png)
(2R)-3-(4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Overview
Description
(2R)-3-(4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is a useful research compound. Its molecular formula is C24H25F2NO4 and its molecular weight is 429.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-3-(4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is then removed, and the carboxylic acid is activated for coupling with the protected amine. The final step involves deprotection of the amine and the carboxylic acid to obtain the target compound.", "Starting Materials": [ "4,4-difluorocyclohexanone", "9H-fluorene-9-methanol", "N,N-diisopropylethylamine (DIPEA)", "N-hydroxysuccinimide (NHS)", "dicyclohexylcarbodiimide (DCC)", "2-propanol", "triethylamine (TEA)", "acetic acid", "trifluoroacetic acid (TFA)", "dichloromethane (DCM)", "dimethylformamide (DMF)", "diethyl ether", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "magnesium sulfate (MgSO4)" ], "Reaction": [ "4,4-difluorocyclohexanone is reacted with magnesium sulfate and sodium bicarbonate in 2-propanol to obtain 4,4-difluorocyclohexanol.", "4,4-difluorocyclohexanol is reacted with acetic acid and DCC in DCM to obtain 4,4-difluorocyclohexyl acetate.", "9H-fluorene-9-methanol is reacted with TFA and DCM to obtain 9H-fluorene-9-methoxytrifluoroacetate.", "4,4-difluorocyclohexyl acetate is reacted with 9H-fluorene-9-methoxytrifluoroacetate, DIPEA, and DCC in DCM to obtain (4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid.", "The Fmoc group is removed from the protected amine using piperidine in DMF to obtain (4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid.", "The carboxylic acid is activated with NHS and TEA in DMF, followed by coupling with the protected amine to obtain the protected target compound.", "The protected target compound is deprotected using TFA and DCM to obtain (2R)-3-(4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid." ] } | |
CAS RN |
2272629-10-2 |
Product Name |
(2R)-3-(4,4-difluorocyclohexyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
Molecular Formula |
C24H25F2NO4 |
Molecular Weight |
429.5 |
Purity |
95 |
Origin of Product |
United States |
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